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Compound of Interest

Compound Name: FERDb 033

Cat. No.: B560264

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document addresses the inquiry regarding the use of FERb 033 in fluorescence
microscopy. Based on a comprehensive review of available scientific literature, it is concluded
that FERb 033 is not a fluorescent probe and is not utilized for fluorescence microscopy
applications. FERb 033 is a well-characterized synthetic, nonsteroidal small molecule that
functions as a potent and selective agonist for Estrogen Receptor (3 (ERp). Its utility lies in the
investigation of ER[ signaling pathways and their physiological and pathological roles. This
document will detail the known properties and applications of FERb 033 and briefly discuss
alternative methodologies for the fluorescent imaging of estrogen receptors.

Introduction

Estrogen receptors (ERs) are a group of nuclear hormone receptors that play a crucial role in a
wide array of physiological processes, including reproductive, cardiovascular, and neural
functions. The two main subtypes, ERa and ERf, often exhibit different and sometimes
opposing functions. Consequently, the development of subtype-selective ligands is of
significant interest for both basic research and therapeutic development. FERb 033 has
emerged as a valuable research tool due to its high selectivity for ERp.

Properties of FERb 033
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FERD 033 is a synthetic, nonsteroidal estrogen that was developed for its potent and selective
agonistic activity towards ER[.[1] Its key characteristics are summarized in the table below.

Property Value Reference

2-Chloro-3'-fluoro-3,4'-
Chemical Name dihydroxy-[1,1-biphenyl]-4- [1]

carboxaldehyde oxime

Molecular Formula C13H9CIFNO3 [1]

Molar Mass 281.67 g/mol [1]

Binding Affinity (Ki) for ER 7.1nM [1112]

EC50 for ERpB 4.8 nM [1][2]

Selectivity ZZR-foId selectivity for ER[3 over (2]
a

Mechanism of Action

As an ER[ agonist, FERb 033 binds to the ligand-binding domain of the estrogen receptor 3.
This binding event induces a conformational change in the receptor, leading to its dimerization
and subsequent translocation to the nucleus. In the nucleus, the receptor-ligand complex binds
to specific DNA sequences known as estrogen response elements (ERES) in the promoter
regions of target genes, thereby modulating their transcription. The signaling pathway is
depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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